1-Cycloheptyl-4,5-diphenylimidazole

• CAS RN: 133657-06-4
• Molecular Formula: C22H24N2
• Molecular Weight: 316.4 g/mol
• IUPAC Name: 1-cycloheptyl-4,5-diphenylimidazole
• InChI: InChI=1S/C22H24N2/c1-2-10-16-20(15-9-1)24-17-23-21(18-11-5-3-6-12-18)22(24)19-13-7-4-8-14-19/h3-8,11-14,17,20H,1-2,9-10,15-16H2
• InChI Key: FZMDNAHTVVQXSL-UHFFFAOYSA-N
• SMILES: C1CCCC(CC1)N2C=NC(=C2C3=CC=CC=C3)C4=CC=CC=C4

Description

1-Cycloheptyl-4,5-diphenylimidazole, also known as CDPI, is a chemical compound that has been studied for its potential use in various scientific research applications. CDPI is a heterocyclic compound that contains both an imidazole ring and a cycloheptyl group. It has been synthesized using various methods and has been found to have several biochemical and physiological effects.

Mechanism Of Action

The mechanism of action of 1-Cycloheptyl-4,5-diphenylimidazole is not fully understood, but it has been found to inhibit the activity of several enzymes that are involved in cancer cell growth and neurodegeneration. 1-Cycloheptyl-4,5-diphenylimidazole has been found to inhibit the activity of histone deacetylases, which are enzymes that regulate gene expression. It has also been found to inhibit the activity of monoamine oxidase, an enzyme that is involved in the breakdown of neurotransmitters such as dopamine and serotonin.

Biochemical And Physiological Effects

1-Cycloheptyl-4,5-diphenylimidazole has been found to have several biochemical and physiological effects, including the inhibition of cancer cell growth and the potential to improve cognitive function. 1-Cycloheptyl-4,5-diphenylimidazole has been found to increase the levels of acetylated histones, which are associated with increased gene expression. It has also been found to increase the levels of neurotransmitters such as dopamine and serotonin in the brain, which could potentially improve cognitive function.

Advantages And Limitations For Lab Experiments

1-Cycloheptyl-4,5-diphenylimidazole has several advantages for use in lab experiments, including its ability to inhibit the activity of enzymes involved in cancer cell growth and neurodegeneration. However, 1-Cycloheptyl-4,5-diphenylimidazole also has limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 1-Cycloheptyl-4,5-diphenylimidazole, including further studies to understand its mechanism of action and potential therapeutic applications. 1-Cycloheptyl-4,5-diphenylimidazole could potentially be used as a therapeutic agent for the treatment of cancer, neurodegenerative diseases, and other conditions. Further studies could also investigate the potential use of 1-Cycloheptyl-4,5-diphenylimidazole in combination with other drugs or therapies to enhance its effectiveness. Additionally, studies could investigate the potential use of 1-Cycloheptyl-4,5-diphenylimidazole as a tool for studying the role of histone deacetylases and monoamine oxidase in various biological processes.

Synthesis Methods

1-Cycloheptyl-4,5-diphenylimidazole can be synthesized using various methods, including the reaction of cycloheptanone with 4,5-diphenylimidazole in the presence of a base such as potassium carbonate. Another method involves the reaction of 4,5-diphenylimidazole with cycloheptylamine in the presence of a catalyst such as palladium on carbon.

Scientific Research Applications

1-Cycloheptyl-4,5-diphenylimidazole has been studied for its potential use in various scientific research applications, including as a potential therapeutic agent for the treatment of cancer. It has been found to inhibit the growth of several cancer cell lines, including breast cancer, lung cancer, and colon cancer. 1-Cycloheptyl-4,5-diphenylimidazole has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease.